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Compound of Interest

Compound Name: PTI-1 (hydrochloride)

Cat. No.: B8101408

Get Quote

Introduction & Compound Identity[1]
PTI-1 (hydrochloride) is a synthetic cannabinoid receptor agonist, structurally characterized

by a 1-pentyl-indole core linked to a thiazole side chain.[1] It is widely used in pharmacological

studies to probe the endocannabinoid system, specifically targeting CB1 and CB2 receptors.[2]

Critical Disambiguation:

Target Compound: PTI-1 (hydrochloride) [CAS: 1400742-46-2].[2][1][3] This guide focuses

on this bioactive small molecule.[2][4][5]

Distinct Entities: Do not confuse this with "PTI" (Poly(triazine imide)), a carbon nitride

material used in photocatalysis, or proprietary SMN2 splicing modifiers that may occasionally

share similar alphanumeric lab codes in literature.

Physicochemical Properties[6][7]
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Property Details

Chemical Name N-pentyl-3-(4-thiazolyl)indole (hydrochloride)

CAS Number 1400742-46-2

Molecular Formula C₂₁H₂₉N₃S[1][3][6] • HCl

Formula Weight (Salt) ~392.0 g/mol (Check specific CoA*)

Formula Weight (Free Base) 355.54 g/mol

Appearance Crystalline solid (usually off-white to yellow)

Solubility (DMSO) ≥ 10 mg/mL (Recommended solvent)

Solubility (Ethanol) ~5–10 mg/mL

Solubility (Water) Sparingly soluble (Not recommended for stock)

*Note: Always verify the exact Molecular Weight (MW) on the Certificate of Analysis (CoA) of

your specific batch, as hydration states or salt stoichiometry can vary slightly.

Core Protocol: Stock Solution Preparation
Materials Required[1][6][9]

PTI-1 (hydrochloride) solid (stored at -20°C).[2]

Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, cell culture grade.

Vials: Amber glass vials (borosilicate) with PTFE-lined screw caps. Avoid plastics for long-

term storage of hydrophobic cannabinoids.

Equipment: Analytical balance, vortex mixer, microcentrifuge.

Calculation Strategy (Molarity vs. Mass)
To prepare a standard 10 mM stock solution:

Example: To prepare 1 mL of a 10 mM solution using a batch with MW 392.0 g/mol :
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Step-by-Step Reconstitution Protocol[1]
Equilibration: Remove the PTI-1 vial from the freezer and allow it to equilibrate to room

temperature (approx. 15–20 mins) inside a desiccator.

Scientific Rationale: Opening a cold vial introduces condensation, which hydrolyzes the

salt and degrades the compound.[2]

Weighing: Accurately weigh the desired amount of PTI-1 (e.g., 3.92 mg) into a sterile amber

glass vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1000 µL) to the vial.

Technique: Direct the pipette tip to the side of the vial to wash down any powder adhering

to the glass.[2]

Dissolution: Vortex vigorously for 30–60 seconds.

Observation: The solution should be clear and particle-free.[2] If particulates persist,

sonicate in a water bath at 37°C for 5 minutes.

Clarification (Optional): If used for sensitive cell-based assays, centrifuge the stock at 13,000

x g for 1 minute to pellet any insoluble impurities (e.g., dust from manufacturing). Transfer

the supernatant to a fresh vial.

Aliquot & Storage: Divide the stock into small aliquots (e.g., 50 µL) to avoid freeze-thaw

cycles.

Storage Condition: -20°C or -80°C.

Stability: Stable for >1 year if kept anhydrous and protected from light.

Experimental Workflow: Dilution & Application
The following diagram illustrates the critical path from solid powder to cell treatment,

emphasizing the "Solvent Cliff" where precipitation is most likely to occur.
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Critical Control Points

Solid PTI-1
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 Serial Dilution
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in final assay

Use Glass Vials
for Stock
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Figure 1: Workflow for PTI-1 reconstitution and dilution. The transition from 100% DMSO to

aqueous media (blue nodes) represents the critical solubility threshold.

Serial Dilution for Bioassays
Direct addition of high-concentration DMSO stock to cell media can cause local precipitation

("crashing out") and cytotoxicity.[2] Use an intermediate dilution step:

Intermediate Step: Dilute the 10 mM stock 1:100 into culture media (or PBS) to create a 100

µM working solution (1% DMSO).

Note: Vortex immediately upon addition.[2]

Final Step: Dilute the 100 µM working solution into the final assay wells to achieve target

concentrations (e.g., 10 nM – 1 µM).

Target: Ensure final DMSO concentration is ≤ 0.1% to minimize solvent effects on receptor

binding.[2]

Quality Control & Troubleshooting
Self-Validating the Protocol
To ensure your stock solution is viable, perform a Visual Precipitation Check:
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Prepare a mock dilution at the highest concentration intended for your assay (e.g., 10 µM in

PBS).

Incubate at 37°C for 30 minutes.

Inspect under a microscope or measure absorbance at 600 nm (turbidity).

Result: If OD600 > 0.01 or crystals are visible, the compound has crashed out.[2] Action:

Reduce concentration or increase BSA (carrier protein) in the buffer.[2]

Troubleshooting Table
Issue Probable Cause Corrective Action

Solution is cloudy
Moisture contamination or

saturation

Sonicate at 37°C; ensure

DMSO is anhydrous.

Yellow discoloration Oxidation of indole moiety

Check storage (must be

dark/amber vial).[2] Verify

purity via HPLC.

Inconsistent IC50 Adsorption to plastics
Switch to borosilicate glass

vials for all stock handling.

Cytotoxicity in controls High DMSO %

Ensure final DMSO is <0.1%.

Include a "Vehicle Only"

control.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

